Cas no 1228552-88-2 (2-bromo-1-(7-bromoquinolin-3-yl)ethanone)

• Product Name: 2-bromo-1-(7-bromoquinolin-3-yl)ethanone
• CAS No: 1228552-88-2
• MF: C₁₁H₇Br₂NO
• MW: 328.987381219864
• CID: 2118049
• Update Time: 2023-11-19

2-bromo-1-(7-bromoquinolin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(7-bromo-3-quinolinyl)Ethanone
• 2-bromo-1-(7-bromoquinolin-3-yl)ethanone
• Ethanone, 2-bromo-1-(7-bromo-3-quinolinyl)-
• CID 88170621

• Inchi： 1S/C11H7Br2NO/c12-5-11(15)8-3-7-1-2-9(13)4-10(7)14-6-8/h1-4,6H,5H2
• InChI Key： IVLSVVSRBDNXTK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(C(CBr)=O)=CN=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 30

Experimental Properties

• Density: 1.851±0.06 g/cm3(Predicted)
• Boiling Point: 401.9±30.0 °C(Predicted)
• pka: 1.15±0.25(Predicted)